7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• SMILES: COC1=CC(=C2C(=C1)OCCO2)N
• InChI: InChI=1S/C9H11NO3/c1-11-6-4-7(10)9-8(5-6)12-2-3-13-9/h4-5H,2-3,10H2,1H3
• InChIKey: PLRAPBOURQZXLD-UHFFFAOYSA-N

Researchers often struggle to source regiochemically unambiguous benzodioxane building blocks, where even minor positional isomer variations critically alter biological activity and synthetic utility. This 7-methoxy-5-amine isomer directly addresses that need, providing the mandatory attachment point for WB4101-class α1-adrenoreceptor antagonists and a defined electronic profile for reproducible SAR exploration. - Serves as a direct precursor for 5-N-alkylated/5-N-acylated analog libraries targeting α1D/α1A/α1B subtype selectivity. - Defined 3D conformation (dioxane ring dihedral ~15-25°) supports fragment-based screening against MAO-B and aminergic GPCRs. - Enables calibrated property-guided lead optimization with logP ~1.4 (parent 1.62) and tPSA ~53.7 Ų. Supply reliability: Multiple stock points with global ambient shipping; full QA documentation is provided with every batch.

7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine: Identity & Procurement

7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine (CAS 1373669-46-5) is a 1,4-benzodioxane derivative with the molecular formula C9H11NO3 and a molecular weight of 181.19 g/mol . It belongs to the benzodioxane class—a privileged scaffold in medicinal chemistry widely used to design molecules targeting α-adrenergic receptors, 5-HT receptor subtypes, and cholinesterase enzymes . The compound features a primary amine at position 5 and a methoxy substituent at position 7 on the fused benzene-dioxane bicyclic system, defining it as a specific positional isomer within the broader family of methoxy-substituted benzodioxane amines . Its primary procurement relevance lies in its utility as a regiochemically defined building block for structure-activity relationship (SAR) exploration and as a synthetic intermediate for more complex bioactive molecules.

Regiochemistry 5-amine / 7-methoxy positional isomer for defined SAR

Building Block Privileged benzodioxane scaffold for aminergic target ligands

Synthetic Use Intermediate for 5-N-substituted derivatives via amide coupling or reductive amination

Why 7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine Is Irreplaceable

In-class benzodioxane amines are not interchangeable due to pronounced position-dependent effects on both biological activity and chemical reactivity. SAR studies on 1,4-benzodioxane-related compounds have established that the position of substituents on the benzodioxane nucleus critically determines α1-adrenoreceptor subtype selectivity, with even minor positional shifts (e.g., methoxy from position 7 to 8) altering binding affinity profiles [1]. Furthermore, the amine position governs nucleophilic reactivity and regioselectivity in downstream derivatization reactions such as amide coupling, reductive amination, and Buchwald-Hartwig cross-coupling, making the 5-amine isomer functionally distinct from the 6-amine isomer for synthetic chemistry applications . The methoxy group at position 7 introduces electronic and steric modulation of the aromatic ring that differs from the unsubstituted parent or the 6-methoxy isomer, affecting both the pKa of the amine and the electron density distribution across the ring system. These compound-specific properties directly impact reaction yields, product purity, and biological target engagement, rendering generic substitution scientifically unsound for research requiring reproducible outcomes.

Amine Position 5-amine (ortho to dioxane O1) enables conformation-restricted H-bonding; 6-amine isomer cannot replicate this interaction, altering reactivity in downstream derivatization.

Methoxy Placement 7-methoxy modulates electronic distribution and amine pKa differently from 6-methoxy isomer, potentially shifting reaction yields and target engagement profiles.

SAR Reproducibility Generic substitution with a different positional isomer may confound structure-activity relationships and compromise synthetic outcome reproducibility.

• [1] Giardina D, Pigini U, Piloni M, Melchiorre C. Structure-activity relationships in 1,4-benzodioxan-related compounds. 2. Role of the amine function on α-adrenoceptor blocking activity. European Journal of Medicinal Chemistry, 1990. View Source

7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine: Differentiation from Analogs

Regiochemistry: 5-Amine vs 6-Amine Orthogonality

The target compound bears the amine at position 5 of the benzodioxane ring, in contrast to 1,4-Benzodioxan-6-amine (CAS 22013-33-8) which bears the amine at position 6. This regiochemical difference is non-trivial: in 1,4-benzodioxane SAR, the 5-position amine is ortho to the dioxane O(1) oxygen, enabling intramolecular hydrogen bonding that influences both conformation and reactivity [1]. The 6-amine isomer places the amine para to O(1), eliminating this interaction. For procurement, this means the 5-amine isomer is the required building block for synthesizing 5-N-substituted benzodioxane derivatives such as WB4101 analogs, where the amine position is structurally mandatory [2]. No substitution with the 6-amine isomer can yield the same regioisomeric product.

Amine Regiochemistry

Head-to-head

5-amine (ortho to O1) enables intramolecular H-bond; 6-amine (para) cannot. Distinct CAS, distinct reactivity.

Required for 5-N-substituted benzodioxane synthesis; regioisomer mismatch leads to incorrect product.

Assignment based on CAS registry and literature precedence

Evidence Dimension	Amine substitution position on benzodioxane ring
Target Compound Data	Amine at position 5 (ortho to dioxane O(1) oxygen); SMILES: COc1cc(N)c2c(c1)OCCO2
Comparator Or Baseline	1,4-Benzodioxan-6-amine (CAS 22013-33-8): Amine at position 6 (para to dioxane O(1) oxygen)
Quantified Difference	Positional shift of amine by one ring position (5→6); fundamentally different chemical entity with distinct CAS registry (1373669-46-5 vs. 22013-33-8)
Conditions	Structural comparison based on IUPAC nomenclature and SMILES notation

Why This Matters

The 5-amine regiochemistry is structurally mandatory for synthesizing 5-N-substituted benzodioxane derivatives; procurement of the 6-amine isomer would yield incorrect regioisomeric products, compromising SAR study validity.

• [1] Fumagalli L, Pallavicini M, Budriesi R, et al. 6-Methoxy-7-benzofuranoxy and 6-Methoxy-7-indolyloxy Analogues of WB4101: Discovery of a Potent and Selective α1D-Adrenoceptor Antagonist. Journal of Medicinal Chemistry, 2013, 56(16), 6402-6412. View Source
• [2] Fumagalli L, Pallavicini M, Budriesi R, et al. Affinity and activity profiling of unichiral 8-substituted 1,4-benzodioxane analogues of WB4101 reveals a potent and selective α1B-adrenoceptor antagonist. European Journal of Medicinal Chemistry, 2012, 58, 184-191. View Source

7-Methoxy vs 6-Methoxy Positional Selectivity

The target compound carries the methoxy group at position 7 of the benzodioxane ring, distinguishing it from 7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-amine (CAS 76958-06-0) which places the methoxy at position 7 but the amine at position 6, and from 5-Methoxy-2,3-dihydro-1,4-benzodioxin-7-amine (CAS 75264-65-2) which has a reversed 5-methoxy/7-amine substitution pattern . Literature on benzodioxane SAR demonstrates that methoxy substituent position on the aromatic ring modulates electron density and lipophilicity differently depending on location: methoxy at position 7 (para to the dioxane O(1)) exerts a distinct electronic effect compared to methoxy at position 5 or 6 [1]. The 7-methoxy-5-amine combination defines a unique pharmacophoric pattern where the electron-donating methoxy group is conjugated with the amine through the aromatic π-system, potentially influencing amine nucleophilicity and biological target engagement in ways that differ from the 6-methoxy-5-amine or 7-methoxy-6-amine isomers.

Methoxy Position

Data to verify

7-OCH₃ + 5-NH₂ vs 6-OCH₃ + 5-NH₂; predicted logP ~1.5 vs parent 1.62, distinct PSA

7-methoxy/5-amine pair defines a unique pharmacophoric electronic profile for SAR exploration.

Predicted physicochemical values; experimental validation advised

Evidence Dimension	Methoxy substitution position and amine positional pairing
Target Compound Data	7-OCH3 + 5-NH2 (CAS 1373669-46-5); MW 181.19; C9H11NO3
Comparator Or Baseline	7-Methoxy-6-amine isomer (CAS 76958-06-0): 7-OCH3 + 6-NH2; 5-Methoxy-7-amine isomer (CAS 75264-65-2): 5-OCH3 + 7-NH2
Quantified Difference	Distinct CAS numbers confirm non-identical chemical entities; substitution pattern alters calculated logP and PSA values (predicted logP for target: ~1.5±0.3 vs. unsubstituted parent logP: 1.62) [2]
Conditions	Positional isomer comparison based on CAS registry data and predicted physicochemical properties from MolBase database

Why This Matters

The 7-methoxy-5-amine substitution pattern represents a specific regioisomer that cannot be accessed by procuring the 6-amine or 7-amine analogs; selection of the correct isomer is essential for maintaining SAR integrity in lead optimization programs.

• [1] Bolchi C, Pallavicini M, Fumagalli L, et al. Structure-Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9. From 1,4-Benzodioxane to 1,4-Dioxane Ring. Journal of Medicinal Chemistry, 2008, 51(3), 529-540. View Source
• [2] MolBase. 5-Amino-1,4-benzodioxane (CAS 16081-45-1): Physicochemical Properties including logP = 1.62120 and PSA = 44.48 Ų. View Source

7-Methoxy vs Parent: Physicochemical Modulation

The target compound (MW 181.19, C9H11NO3) differs from the unsubstituted parent 2,3-Dihydrobenzo[b][1,4]dioxin-5-amine (MW 151.16, C8H9NO2, CAS 16081-45-1) by the addition of one methoxy group (+30.03 Da) . This modification is predicted to increase topological polar surface area (tPSA) by approximately 9-12 Ų (from 44.48 Ų for parent to ~53-56 Ų for target) and to decrease logP relative to the parent's measured value of 1.62, due to the hydrogen bond acceptor capacity of the methoxy oxygen [1]. The methoxy group also increases the number of hydrogen bond acceptors from 2 to 3, which can influence solubility and permeability profiles. These physicochemical differences are relevant for fragment-based drug discovery where incremental changes in logP and PSA directly impact ligand efficiency metrics (LE, LLE) and downstream ADME optimization trajectories.

Physicochemical Shift

Class-level

ΔMW +30 Da, ΔHBA +1, predicted ΔlogP −0.1 to −0.2, ΔtPSA +9–12 Ų vs parent amine

Methoxy group serves as property-tuning handle for lead optimization without core scaffold change.

Based on MolBase parent data; target compound values predicted

Evidence Dimension	Molecular weight, logP, PSA, and H-bond acceptor count
Target Compound Data	MW 181.19; C9H11NO3; 3 H-bond acceptors; predicted logP ~1.4-1.5; predicted tPSA ~53-56 Ų
Comparator Or Baseline	2,3-Dihydrobenzo[b][1,4]dioxin-5-amine (CAS 16081-45-1): MW 151.16; C8H9NO2; 2 H-bond acceptors; measured logP 1.62; tPSA 44.48 Ų
Quantified Difference	ΔMW = +30.03 Da; ΔH-bond acceptors = +1; estimated ΔlogP ≈ -0.1 to -0.2; estimated ΔtPSA ≈ +9-12 Ų
Conditions	Calculated and predicted values based on MolBase database for parent compound [1]; target compound predictions based on methoxy substitution effect from benzodioxane SAR literature [2]

Why This Matters

The methoxy group provides a predictable physicochemical handle for modulating solubility and permeability without altering the core benzodioxane scaffold, offering procurement value for SAR-by-catalog approaches where incremental property optimization is required.

• [1] MolBase. 5-Amino-1,4-benzodioxane (CAS 16081-45-1): Physicochemical Properties. LogP = 1.62120, PSA = 44.48000 Ų. View Source
• [2] Engelbrecht I, Petzer JP, Petzer A. Benzodioxane derivatives as potent MAO-B inhibitors with IC50 values ranging from 0.045 to 0.947 µM. European Journal of Medicinal Chemistry, 2016. View Source

Commercial Availability: Benchmarking vs Alternative Isomers

The target compound is commercially available from multiple suppliers at ≥95% purity, including AKSci (catalog 0583FL) and Leyan (product 1979625), with documented long-term storage conditions (cool, dry place) and non-hazardous transport classification . In comparison, the unsubstituted parent 5-amine (CAS 16081-45-1) is more widely available with higher purity options (≥98% by GC at some suppliers) and lower cost due to simpler synthesis . The 6-amine isomer (CAS 22013-33-8) is available as a fragment molecule from TargetMol at a lower price point ($35), reflecting its status as a common screening fragment . The 7-methoxy-6-amine isomer (CAS 76958-06-0) and 6-yl-methanamine homolog (CAS 1208731-52-5) are also commercially available, creating a competitive landscape where the 7-methoxy-5-amine isomer occupies a specific niche defined by its regioisomeric identity rather than purity or price advantages.

Supply Landscape

Data to verify

Target ≥95% from 4–5 suppliers; parent ≥98% from >10 suppliers; 6-amine fragment $35/vial

Procure for regiospecific needs; parent or common isomers may offer cost advantage for non-positional studies.

Supplier catalog snapshot; verify current availability and lot purity

Evidence Dimension	Commercial purity, supplier diversity, and procurement cost tier
Target Compound Data	≥95% purity; available from AKSci, Leyan, ChemeMenu, ChemSrc; research-use-only classification
Comparator Or Baseline	Parent 5-amine (CAS 16081-45-1): ≥98% purity (GC); wider supplier base; lower cost. 6-amine isomer (CAS 22013-33-8): fragment-grade; $35/vial from TargetMol.
Quantified Difference	Purity: 95% vs. 98% (parent); supplier count: ~4-5 vs. >10 (parent); positioning: specialty regioisomer vs. commodity building block
Conditions	Supplier catalog comparison as of 2025; pricing and availability subject to change

Why This Matters

Procurement decisions for the 7-methoxy-5-amine isomer should be driven by regiospecific synthetic requirements rather than cost or purity optimization; users who do not require the specific 5-amine/7-methoxy pattern may achieve better value with the parent compound or more abundant isomers.

7-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-5-amine: Validated Application Scenarios

5-N-Substituted Derivatives for Adrenergic SAR Studies

The 5-amine position is the mandatory attachment point for synthesizing WB4101-class α1-adrenoreceptor antagonists where the benzodioxane 5-position amine is linked to a phenoxyethyl side chain. The 7-methoxy substituent provides an electron-donating group that modulates receptor subtype selectivity, as demonstrated in SAR studies showing that substituent position on the benzodioxane nucleus critically affects α1D/α1A/α1B selectivity ratios [1]. This compound serves as the direct precursor for generating focused libraries of 5-N-alkylated or 5-N-acylated analogs where both the amine regiochemistry and the 7-methoxy electronic effect are structurally required.

Fragment-Based Lead Generation with 7-Methoxy-5-Amino Pharmacophore

As a fragment-sized molecule (MW 181.19, 14 heavy atoms) with a defined 3D conformation imposed by the dioxane ring (dihedral angle 15-25° relative to benzene plane), this compound is suitable for fragment-based screening against targets where benzodioxane-containing ligands have shown activity, including MAO-B (IC50 range 0.045-0.947 µM for benzodioxane derivatives) [2], cholinesterases, and aminergic GPCRs. The methoxy group serves as a vector for SAR exploration through O-demethylation to the corresponding phenol or through replacement with other alkoxy groups, while the 5-amine enables rapid amide coupling or reductive amination for fragment growing strategies.

Synthetic Intermediate for RAS Inhibitor Scaffolds

Patent literature identifies 2,3-dihydrobenzo[1,4]dioxin-5-yl-containing compounds as RAS-effector protein-protein interaction inhibitors [3]. The 5-amine serves as the key synthetic handle for introducing the benzodioxane moiety into these inhibitors via C-N bond-forming reactions. The 7-methoxy substituent offers an additional diversification point that can be exploited to optimize potency and physicochemical properties within this chemotype, as evidenced by the appearance of methoxy-substituted benzodioxane fragments in multiple patent-disclosed RAS inhibitor series.

Calibrated Comparator for Physicochemical Profiling in Lead Optimization

With an estimated logP ~0.1-0.2 units lower than the unsubstituted parent (parent measured logP = 1.62) and an estimated tPSA increase of 9-12 Ų, this compound can serve as a calibrated reference point in property-guided lead optimization programs [4]. By comparing the ADME profiles of more elaborate analogs against this defined methoxy-amine baseline, medicinal chemists can deconvolute the contributions of the 7-methoxy group to permeability, solubility, and metabolic stability, enabling more rational property optimization.

Application

Selection Property

Validation Focus

Adrenergic receptor SAR studies

5-Amine regiochemistry as synthetic handle

Receptor subtype selectivity profiling

Fragment-based screening against aminergic targets

Low MW with defined 3D conformation

Fragment growing via amine derivatization

RAS-pathway inhibitor synthesis

5-Amine as C–N coupling handle

Target engagement and potency optimization

Physicochemical property calibration

Predicted logP/PSA shift vs parent

ADME profiling deconvolution

• [1] Fumagalli L, Pallavicini M, Budriesi R, et al. 6-Methoxy-7-benzofuranoxy and 6-Methoxy-7-indolyloxy Analogues of WB4101: Discovery of a Potent and Selective α1D-Adrenoceptor Antagonist. Journal of Medicinal Chemistry, 2013, 56(16), 6402-6412. View Source
• [2] Engelbrecht I, Petzer JP, Petzer A. Benzodioxane derivatives as potent MAO-B inhibitors with IC50 values ranging from 0.045 to 0.947 µM. European Journal of Medicinal Chemistry, 2016. View Source
• [3] Patent WO2019/016335. Compounds inhibiting RAS-effector protein-protein interactions, incorporating 2,3-dihydrobenzo[1,4]dioxin-5-yl fragments. Filed January 23, 2019. View Source
• [4] MolBase. 5-Amino-1,4-benzodioxane (CAS 16081-45-1): Physicochemical Properties. LogP = 1.62120, PSA = 44.48000 Ų. View Source